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Compound of Interest

Compound Name: 2-Chloro-4-methylbenzonitrile

Cat. No.: B1583916 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-Chloro-4-methylbenzonitrile

For the modern researcher, scientist, and drug development professional, a comprehensive

understanding of chemical safety is not merely a regulatory hurdle but a cornerstone of

scientific integrity and experimental success. This guide provides a detailed examination of the

safety profile, handling protocols, and emergency procedures for 2-Chloro-4-
methylbenzonitrile (CAS No. 21423-84-7), a compound whose utility in synthesis is matched

by its potential hazards. As a Senior Application Scientist, my objective is to move beyond a

simple recitation of data sheet points and instead offer a narrative grounded in causality,

ensuring that every procedural recommendation is understood in the context of its underlying

chemical and toxicological principles.

Chemical and Toxicological Profile
2-Chloro-4-methylbenzonitrile is a substituted aromatic nitrile, a class of compounds

recognized for its reactivity and physiological effects. The nitrile group (-C≡N) is a key

functional moiety that can undergo various chemical transformations, but it also presents

toxicological concerns, as some nitriles can release cyanide in vivo. While the toxicological

properties of this specific compound have not been exhaustively investigated, the available

data necessitates a cautious and well-informed approach.[1]
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Identifier Value Source

Chemical Name 2-Chloro-4-methylbenzonitrile

CAS Number 21423-84-7 [2][3]

Molecular Formula C₈H₆ClN [4]

Molecular Weight 151.6 g/mol

Synonyms Not extensively listed

Physical Form
Off-white crystalline powder /

Solid
[2]

GHS Hazard Classification: A Systemic Threat
Assessment
The Globally Harmonized System (GHS) provides a clear and universal language for hazard

communication. For 2-Chloro-4-methylbenzonitrile, the classification points to a multi-faceted

risk profile requiring robust control measures.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2 / 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

This data is synthesized from multiple sources indicating a consensus on the primary hazards.

[4][5][6]
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The causality behind these classifications is rooted in the compound's chemical nature. Its

ability to cause skin and eye irritation is typical for many chlorinated aromatic compounds. The

systemic toxicity (oral, dermal, inhalation) underscores the importance of preventing any direct

physical contact or aerosol generation, as the compound can be readily absorbed into the body

through multiple routes.

GHS Hazard Profile: 2-Chloro-4-methylbenzonitrile

Primary Hazards

Required Controls
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Local Irritation
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Caption: GHS Hazard Profile and Corresponding Personal Protective Equipment (PPE).

Laboratory Handling and Engineering Controls
The principle of ALARA (As Low As Reasonably Achievable) must govern all interactions with

this compound. The primary defense is a combination of engineering controls and meticulous

personal protective equipment (PPE) protocols.

Engineering Controls: The First Line of Defense
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The "harmful if inhaled" classification (H332) makes the use of a certified chemical fume hood

mandatory for all operations that involve handling the solid powder or solutions.[7] This

includes weighing, transferring, and preparing solutions. The causality is simple: a fume hood

contains aerosols and dust, preventing them from entering the researcher's breathing zone.

Furthermore, facilities must be equipped with readily accessible eyewash stations and safety

showers.[1][8] Their proximity is critical for rapid decontamination in the event of an accidental

exposure.

Personal Protective Equipment (PPE): A Non-Negotiable
Standard

Eye and Face Protection: Chemical safety goggles are required at a minimum.[8] Given the

"causes serious eye irritation" warning (H319), a face shield should be worn in conjunction

with goggles when there is a risk of splashing or dust generation.

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat to

prevent skin contact.[1][8] Contaminated clothing must be removed immediately and washed

before reuse.[1] The rationale is to prevent dermal absorption, which is a significant route of

exposure for this compound (H312).

Respiratory Protection: If engineering controls are not sufficient to maintain airborne

concentrations below exposure limits, a NIOSH-approved respirator is necessary.[9] This

should be determined by a formal risk assessment conducted by safety professionals.

Emergency Procedures: A Protocol for Proactive
Response
A self-validating safety system requires robust, well-rehearsed emergency protocols. In the

event of an exposure or spill, immediate and correct action is critical to mitigating harm.

First-Aid Measures: Immediate Decontamination
The following step-by-step protocols are essential and should be posted in any laboratory

where the compound is handled.

Experimental Protocol: Emergency First Aid
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Inhalation:

Immediately move the exposed individual to fresh air.[1][10]

If breathing is difficult or has stopped, trained personnel should provide artificial respiration

or administer oxygen.[1][10]

Seek immediate medical attention.[10]

Causality: Rapid removal from the contaminated atmosphere is crucial to prevent further

absorption and limit respiratory tract irritation.

Skin Contact:

Immediately flush the skin with copious amounts of soap and water for at least 15 minutes

while removing all contaminated clothing and shoes.[1][11][12]

If skin irritation occurs or persists, seek medical attention.[11]

Causality: Thorough washing is required to physically remove the chemical from the skin

surface, minimizing local irritation and preventing systemic absorption.

Eye Contact:

Immediately flush the eyes with plenty of water for at least 15 minutes, making sure to lift

the upper and lower eyelids occasionally to ensure complete rinsing.[1][11]

Remove contact lenses if present and easy to do so. Continue rinsing.[8]

Seek immediate medical attention, preferably from an ophthalmologist.[13]

Causality: The "serious eye irritation" classification implies a risk of significant damage.

Immediate and prolonged irrigation is the only effective way to remove the chemical and

reduce the severity of the injury.

Ingestion:

Rinse the mouth thoroughly with water.[8]
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Do NOT induce vomiting.[1]

If the person is conscious and alert, give 2-4 cupfuls of water or milk to drink.[1]

Seek immediate medical attention.[8][10]

Causality: Inducing vomiting can cause aspiration of the chemical into the lungs, leading to

further damage. Dilution with water is a safer initial step while awaiting professional

medical care.

Accidental Release Measures
A spill of 2-Chloro-4-methylbenzonitrile powder presents both an inhalation and a contact

hazard.

Experimental Protocol: Spill Cleanup

Evacuation and Ventilation: Evacuate all non-essential personnel from the spill area. Ensure

the area is well-ventilated (if safe to do so) and that all ignition sources are removed.[7]

Personal Protection: Don appropriate PPE, including respiratory protection, chemical-

resistant gloves, safety goggles, and a lab coat before attempting cleanup.

Containment and Cleanup:

Gently sweep up the spilled solid material, avoiding the generation of dust.[1]

Use a method like wet sweeping or a HEPA-filtered vacuum for cleaning to minimize dust.

Place the collected material into a suitable, labeled container for disposal.[1]

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Dispose of the waste material as hazardous waste in accordance with all local,

regional, and national regulations.[13]
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Emergency Response Workflow

Initial Assessment

Response Actions

Exposure Event Occurs
(Spill / Contact)

Assess for Immediate Danger
(Fire, Reactivity)

Is the scene safe?
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Alert Supervisor / Emergency Services
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Administer First Aid
(See Protocol 3.1)

If Personnel Exposure

Initiate Spill Cleanup
(See Protocol 3.2)
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Document Incident Report

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1583916?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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